Cas no 571187-03-6 (1,3-Benzenediamine, 4-methyl-N~1~-[4-(3-pyridinyl)-2-pyrimidinyl]-)

• Product Name: 1,3-Benzenediamine, 4-methyl-N~1~-[4-(3-pyridinyl)-2-pyrimidinyl]-
• CAS No: 571187-03-6
• MF: C₁₆H₁₅N₅
• MW: 277.323802232742
• CID: 1603743
• PubChem ID: 24820369
• Update Time: 2025-04-21

1,3-Benzenediamine, 4-methyl-N~1~-[4-(3-pyridinyl)-2-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine, 4-methyl-N~1~-[4-(3-pyridinyl)-2-pyrimidinyl]-
• 1,3-benzenediamine, 4-methyl-N^{1
• 4-Methyl-N^{1
• LogP}}</sup></sup>
• 4-Methyl-N¹-[4-(3-pyridinyl)-2-pyrimidinyl]-1,3-benzenediamine
• N-(3-amino-4-methylphenyl)-4-(pyridin-3-yl)-2-pyrimidine-amine
• DB-352299
• SCHEMBL1978735
• 6-methyl-N'-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,3-diamine
• 4-methyl-1-N-(4-pyridin-3-ylpyrimidin-2-yl)benzene-1,3-diamine
• 571187-03-6
• 4-Methyl-N-(4-pyridin-3-yl-pyrimidin-2-yl)-benzene-1,3-diamine
• PYUGCRTUSJFWNM-UHFFFAOYSA-N
• 4-methyl-N-[4-(pyridin-3-yl)pyrimidin-2-yl]benzene-1,3-diamine
• 4-methyl-N-[4-(3-pyridinyl)-2-pyrimidinyl]-1,3-benzenediamine
• N-(3-amino-4-methylphenyl)-4-(3-pyridyl)-2-pyrimidine-amine

• Inchi： 1S/C16H15N5/c1-11-4-5-13(9-14(11)17)20-16-19-8-6-15(21-16)12-3-2-7-18-10-12/h2-10H,17H2,1H3,(H,19,20,21)
• InChI Key： PYUGCRTUSJFWNM-UHFFFAOYSA-N
• SMILES： N(C1N=CC=C(C2C=NC=CC=2)N=1)C1C=CC(C)=C(C=1)N

Computed Properties

• Exact Mass: 277.13295
• Monoisotopic Mass: 277.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.266
• Boiling Point: 542.8°C at 760 mmHg
• Flash Point: 282.1°C
• Refractive Index: 1.688
• PSA: 76.72